Cas no 1417301-91-7 (1-(8-Bromo-3,4-dihydroisoquinolin-2(1H)-yl)ethanone)

1-(8-Bromo-3,4-dihydroisoquinolin-2(1H)-yl)ethanone structure
1417301-91-7 structure
Product Name:1-(8-Bromo-3,4-dihydroisoquinolin-2(1H)-yl)ethanone
CAS No:1417301-91-7
MF:C11H12BrNO
MW:254.12308216095
CID:2103573
Update Time:2023-08-03

1-(8-Bromo-3,4-dihydroisoquinolin-2(1H)-yl)ethanone Chemical and Physical Properties

Names and Identifiers

    • 1-(8-bromo-3,4-dihydro-2(1H)-isoquinolinyl)Ethanone
    • 1-(8-bromo-3,4-dihydroisoquinolin-2(1H)-yl)ethanone
    • UTWPLZNSGYJYTN-UHFFFAOYSA-N
    • Ethanone, 1-(8-bromo-3,4-dihydro-2(1H)-isoquinolinyl)-
    • 1-(8-Bromo-3,4-dihydroisoquinolin-2(1H)-yl)ethanone
    • Inchi: 1S/C11H12BrNO/c1-8(14)13-6-5-9-3-2-4-11(12)10(9)7-13/h2-4H,5-7H2,1H3
    • InChI Key: UTWPLZNSGYJYTN-UHFFFAOYSA-N
    • SMILES: BrC1=CC=CC2=C1CN(C(C)=O)CC2

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 0
  • Complexity: 231
  • Topological Polar Surface Area: 20.3
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